Cas no 3232-39-1 (Diacetyl Sulfide)

Diacetyl sulfide (C₄H₆O₂S) is an organosulfur compound characterized by its distinctive thioester functional group. This colorless to pale yellow liquid is notable for its high reactivity, serving as a versatile intermediate in organic synthesis, particularly in the production of sulfur-containing heterocycles and thioesters. Its low boiling point and moderate solubility in common organic solvents facilitate efficient handling in laboratory and industrial settings. Diacetyl sulfide is also employed in flavor and fragrance applications due to its potent, sulfurous aroma. Careful storage under inert conditions is recommended to prevent oxidation or decomposition. Its balanced reactivity and stability make it a valuable reagent for specialized chemical transformations.
Diacetyl Sulfide structure
Diacetyl Sulfide structure
Product Name:Diacetyl Sulfide
CAS No:3232-39-1
MF:C4H6O2S
MW:118.154240131378
MDL:MFCD00008753
CID:311642
PubChem ID:87562476
Update Time:2025-05-27

Diacetyl Sulfide Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid,1,1'-anhydrosulfide
    • Acetyl Sulfide
    • S-acetyl ethanethioate
    • 1,1'-Thiobis-(ethane-1-one)
    • AC1L2RHS
    • Acetic thioanhydride
    • ACMC-209hsh
    • diacetic thioanhydride
    • Diacetyl Sulfide
    • Diacetyl sulphide
    • Diacetylsulfid
    • thioacetic anhydride
    • SCHEMBL3748079
    • ACETYLSULFIDE
    • MFCD00008753
    • FT-0693013
    • NSC-5133
    • EINECS 221-774-8
    • Diacetylthiamin
    • 27W3N6DYV7
    • T70772
    • DPCQJLQPDJPRCM-UHFFFAOYSA-N
    • AKOS015903317
    • NS00029256
    • Acetyl sulfide , 95%
    • diacetylsulfide
    • (CH3CO)2S
    • DPCQJLQPDJPRCM-UHFFFAOYSA-
    • EN300-7402520
    • DTXSID80186058
    • NSC 5133
    • Acetic thioanhydride #
    • BS-23465
    • Ethanethioic acid, anhydrosulfide
    • A0976
    • SCHEMBL479385
    • InChI=1/C4H6O2S/c1-3(5)7-4(2)6/h1-2H3
    • 3232-39-1
    • 1-(acetylsulfanyl)ethan-1-one
    • NSC5133
    • DB-369783
    • 1-(ACETYLSULFANYL)ETHANONE
    • MDL: MFCD00008753
    • Inchi: 1S/C4H6O2S/c1-3(5)7-4(2)6/h1-2H3
    • InChI Key: DPCQJLQPDJPRCM-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 118.00900
  • Monoisotopic Mass: 118.00885060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 85.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1,13 g/cm3
  • Boiling Point: 120°C(lit.)
  • Flash Point: 26°C
  • Refractive Index: 1.4810-1.4840
  • PSA: 59.44000
  • LogP: 0.81260
  • Solubility: Not available

Diacetyl Sulfide Security Information

Diacetyl Sulfide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diacetyl Sulfide Pricemore >>

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Diacetyl Sulfide Production Method

Diacetyl Sulfide Related Literature

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